Cas no 1379354-68-3 (S-(2,4-Dimethoxyphenyl) ethanethioate)

• Product Name: S-(2,4-Dimethoxyphenyl) ethanethioate
• CAS No: 1379354-68-3
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 5711144
• PubChem ID: 91656983
• Update Time: 2026-03-11

S-(2,4-Dimethoxyphenyl) ethanethioate Chemical and Physical Properties

Names and Identifiers

• A906181
• S-2,4-Dimethoxyphenylthioacetate
• 1379354-68-3
• SCHEMBL18474249
• 1-[(2,4-DIMETHOXYPHENYL)SULFANYL]ETHAN-1-ONE
• S-(2,4-Dimethoxyphenyl)ethanethioate
• S-(2,4-Dimethoxyphenyl) ethanethioate

• MDL： MFCD15145739
• Inchi： 1S/C10H12O3S/c1-7(11)14-10-5-4-8(12-2)6-9(10)13-3/h4-6H,1-3H3
• InChI Key： WIAXICPTGBGNPM-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 212.05071541g/mol
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.8Ų

Additional information on S-(2,4-Dimethoxyphenyl) ethanethioate

Introduction to S-(2,4-Dimethoxyphenyl) ethanethioate (CAS No. 1379354-68-3)

S-(2,4-Dimethoxyphenyl) ethanethioate, identified by its Chemical Abstracts Service (CAS) number 1379354-68-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thioesters, which are widely recognized for their versatile applications in drug development, particularly as intermediates in the synthesis of more complex molecules. The structural motif of S-(2,4-Dimethoxyphenyl) ethanethioate features a phenyl ring substituted with methoxy groups at the 2 and 4 positions, coupled with an ethanethioate moiety at the sulfur atom. This unique arrangement imparts distinct chemical properties that make it a valuable building block in medicinal chemistry.

The significance of S-(2,4-Dimethoxyphenyl) ethanethioate lies in its potential role as a precursor for the development of novel therapeutic agents. Thioesters are particularly interesting in this context due to their reactivity and ability to participate in various synthetic transformations, including transesterification and thiolytic reactions. These reactions are pivotal in constructing more intricate molecular frameworks, which are often essential for achieving high binding affinity and selectivity in drug candidates. The presence of methoxy groups on the phenyl ring further enhances the compound's utility by influencing its electronic properties and solubility characteristics, making it adaptable for diverse pharmacological applications.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways relevant to human health. S-(2,4-Dimethoxyphenyl) ethanethioate has emerged as a compound of interest in this domain, particularly for its potential use in the synthesis of kinase inhibitors and other enzyme-targeted therapeutics. Kinases, a family of enzymes involved in cell signaling pathways, are key regulators of numerous physiological processes and are often implicated in diseases such as cancer and inflammatory disorders. By designing molecules that selectively modulate kinase activity, researchers aim to develop treatments that can effectively address these conditions without unintended side effects.

The structural features of S-(2,4-Dimethoxyphenyl) ethanethioate make it an attractive scaffold for further derivatization. The thioester group can be readily converted into other functionalized entities, such as carboxylic acids or amides, through hydrolysis or amidation reactions. These transformations allow chemists to fine-tune the pharmacological properties of the compound, including its metabolic stability and binding interactions with biological targets. Additionally, the methoxy-substituted phenyl ring provides opportunities for further modifications via cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, enabling the introduction of additional aromatic or heteroaromatic moieties into the molecular structure.

Advances in computational chemistry and molecular modeling have further enhanced the utility of S-(2,4-Dimethoxyphenyl) ethanethioate as a starting material for drug discovery programs. These tools allow researchers to predict the binding modes and affinity of candidate compounds with high precision before they are synthesized in the laboratory. By integrating experimental data with computational predictions, scientists can accelerate the optimization process and identify promising leads more efficiently. This interdisciplinary approach has been instrumental in reducing the time and cost associated with traditional drug development pipelines.

The role of S-(2,4-Dimethoxyphenyl) ethanethioate in synthetic organic chemistry extends beyond its applications in pharmaceuticals. It serves as a valuable intermediate in agrochemical research, where similar thioester-based compounds are explored for their potential as herbicides or fungicides. The ability to modify its structure allows chemists to tailor its biological activity to specific targets within plants or microorganisms, thereby contributing to sustainable agricultural practices.

In conclusion,S-(2,4-Dimethoxyphenyl) ethanethioate (CAS No. 1379354-68-3) represents a versatile and multifunctional compound with broad applications across multiple scientific disciplines. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics targeting various diseases. As research continues to uncover new synthetic methodologies and pharmacological insights,S-(2,4-Dimethoxyphenyl) ethanethioate is poised to remain at the forefront of chemical innovation.